Cas no 2228774-73-8 (5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine)

• Product Name: 5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine
• CAS No: 2228774-73-8
• MF: C₇H₁₃N₃OS
• MW: 187.26261973381
• CID: 5858973
• PubChem ID: 165610766
• Update Time: 2025-07-17

5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine
• EN300-1755067
• 5-{[hydroxy(methyl)amino]methyl}-N,N-dimethyl-1,3-thiazol-2-amine
• 2228774-73-8

• Inchi： 1S/C7H13N3OS/c1-9(2)7-8-4-6(12-7)5-10(3)11/h4,11H,5H2,1-3H3
• InChI Key： JDWONGMVNNIBNH-UHFFFAOYSA-N
• SMILES： S1C(=NC=C1CN(C)O)N(C)C

Computed Properties

• Exact Mass: 187.07793322g/mol
• Monoisotopic Mass: 187.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.8Ų

Additional information on 5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine

Introduction to 5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228774-73-8)

5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228774-73-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique thiazole core and functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications. This article aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of 5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine is composed of a thiazole ring with specific substituents. The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. The presence of the hydroxy(methyl)aminomethyl group and the N,N-dimethyl substitution on the amine moiety imparts unique chemical and biological properties to the molecule. These functional groups are crucial for its pharmacological activity and stability.

In terms of chemical synthesis, 5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine can be synthesized through a series of well-defined steps. One common approach involves the condensation of a suitable thiazole derivative with an appropriate amine and aldehyde under controlled conditions. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it feasible for large-scale production in industrial settings.

The biological activities of 5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine have been extensively studied in both in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and neuroprotective effects. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammatory responses. Additionally, it has been found to protect neurons from oxidative stress and apoptosis, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its anti-inflammatory and neuroprotective properties, 5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine has also shown promise in other therapeutic areas. For example, preliminary studies have indicated its potential as an antiviral agent against certain RNA viruses. The compound's ability to interfere with viral replication mechanisms makes it an attractive target for further investigation in the development of antiviral therapies.

The pharmacokinetic profile of 5-{hydroxy(methyl)aminomethyl}-N,N-dimethyl-1,3-thiazol-2-amine is another important aspect that has been explored in recent research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it demonstrates good stability in physiological conditions. These characteristics are crucial for its potential use as an orally administered drug.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-{hydroxy(methyl)aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine in various therapeutic indications. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 5-{hydroxy(methyl)aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine (CAS No. 2228774-73-8) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, highlighting its significance in the field.